Cas no 215942-92-0 (2,3,4-Tri-O-acetyl-1-deoxy-1-fluoro-b-D-arabinopyranosyl cyanide)

2,3,4-Tri-O-acetyl-1-deoxy-1-fluoro-b-D-arabinopyranosyl cyanide structure
215942-92-0 structure
Product Name:2,3,4-Tri-O-acetyl-1-deoxy-1-fluoro-b-D-arabinopyranosyl cyanide
CAS No:215942-92-0
MF:C12H14FNO7
MW:303.24046754837
CID:243218
PubChem ID:100916544
Update Time:2025-09-26

2,3,4-Tri-O-acetyl-1-deoxy-1-fluoro-b-D-arabinopyranosyl cyanide Chemical and Physical Properties

Names and Identifiers

    • a-D-arabino-2-Hexulopyranosononitrile,2-deoxy-2-fluoro-, 3,4,5-triacetate (9CI)
    • 2,3,4-TRI-O-ACETYL-1-DEOXY-1-FLUORO-B-D-ARABINOPYRANOSYL CYANIDE
    • 2,3,4-TRI-O-ACETYL-1-DEOXY-1-FLUORO-β-D-ARABINOPYRANOSYL CYANIDE
    • 2,3,4,4',5-PENTACB
    • 2,3,4-TRI-O-ACETYL-1-DEOXY-1-FLUORO-SS-D-ARABINOPYRANOSYL CYANIDE
    • 215942-92-0
    • [(3R,4R,5S,6R)-4,5-diacetyloxy-6-cyano-6-fluorooxan-3-yl] acetate
    • 2,3,4-Tri-O-acetyl-1-deoxy-1-fluoro-b-D-arabinopyranosyl cyanide
    • Inchi: 1S/C12H14FNO7/c1-6(15)19-9-4-18-12(13,5-14)11(21-8(3)17)10(9)20-7(2)16/h9-11H,4H2,1-3H3/t9-,10-,11+,12+/m1/s1
    • InChI Key: TVLDSZTUKGEGGQ-WYUUTHIRSA-N
    • SMILES: F[C@]1(C#N)[C@H]([C@@H]([C@@H](CO1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 303.07500
  • Monoisotopic Mass: 303.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112A^2
  • XLogP3: -0.2

Experimental Properties

  • PSA: 111.92000
  • LogP: 0.00108

2,3,4-Tri-O-acetyl-1-deoxy-1-fluoro-b-D-arabinopyranosyl cyanide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T207630-25mg
2,3,4-Tri-O-acetyl-1-deoxy-1-fluoro-b-D-arabinopyranosyl cyanide
215942-92-0
25mg
$ 200.00 2022-06-03
TRC
T207630-50mg
2,3,4-Tri-O-acetyl-1-deoxy-1-fluoro-b-D-arabinopyranosyl cyanide
215942-92-0
50mg
$ 325.00 2022-06-03
TRC
T207630-125mg
2,3,4-Tri-O-acetyl-1-deoxy-1-fluoro-b-D-arabinopyranosyl cyanide
215942-92-0
125mg
$ 650.00 2022-06-03
Biosynth
MT06667-100 mg
2,3,4-Tri-O-acetyl-1-deoxy-1-fluoro-b-D-arabinopyranosyl cyanide
215942-92-0
100MG
$305.00 2023-01-03
Biosynth
MT06667-250 mg
2,3,4-Tri-O-acetyl-1-deoxy-1-fluoro-b-D-arabinopyranosyl cyanide
215942-92-0
250MG
$487.50 2023-01-03
Biosynth
MT06667-500 mg
2,3,4-Tri-O-acetyl-1-deoxy-1-fluoro-b-D-arabinopyranosyl cyanide
215942-92-0
500MG
$730.00 2023-01-03
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